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Compound of Interest

Compound Name: 1-Benzofuran-5-amine

Cat. No.: B105165 Get Quote

Essential Safety and Handling Guide for 1-
Benzofuran-5-amine
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 1-Benzofuran-5-amine (CAS No. 58546-89-7) in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this chemical.

Hazard Summary
1-Benzofuran-5-amine is classified as hazardous. The following table summarizes its hazard

statements according to the Globally Harmonized System (GHS).[1]
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Hazard Class GHS Hazard Statement Signal Word

Acute Toxicity, Oral
H302: Harmful if swallowed[1]

[2]
Warning[2]

Acute Toxicity, Dermal
H312: Harmful in contact with

skin[1]
Warning[2]

Skin Corrosion/Irritation
H315: Causes skin irritation[1]

[2]
Warning[2]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation[1][2]
Warning[2]

Acute Toxicity, Inhalation H332: Harmful if inhaled[1][2] Warning[2]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation[1][2]
Warning[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure risk.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment

Eye and Face Protection

Chemical safety goggles compliant with OSHA

29 CFR 1910.133 or European Standard

EN166.[3] A face shield should be worn when

there is a risk of splashing.[4][5]

Skin and Body Protection

Compatible, chemical-resistant gloves (e.g.,

nitrile rubber).[6][7] A lab coat or a chemical-

resistant apron. For larger quantities or

significant exposure risk, a full-body suit is

recommended.[5]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If a fume hood is not

available or if exposure limits may be exceeded,

a NIOSH/MSHA or EN 149 approved respirator

with a particulate filter (conforming to EN 143) is

required.[3]

Hand Protection

Chemically resistant gloves must be worn at all

times. Gloves should be inspected before use

and changed every 30-60 minutes or

immediately if contaminated or damaged.[4][6]

Foot Protection Closed-toe, chemical-resistant safety footwear.

Operational Plans: Handling and Storage
Standard Operating Procedure for Handling

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[3]

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[3]

[6]

Assemble all necessary equipment and reagents before starting work.
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Don all required personal protective equipment as detailed in the table above.

Handling:

Avoid direct contact with the chemical.

Prevent the generation of dust or aerosols.

Use non-sparking tools if the material is handled near flammable solvents.

Keep the container tightly closed when not in use.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3]

Keep containers tightly sealed.[3]

The designated storage area should be clearly labeled with the chemical name and

hazard warnings.

Emergency Procedures
First Aid Measures
Immediate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open to ensure thorough rinsing.[3][8] Remove

contact lenses if present and easy to do so.[6]

Seek immediate medical attention.[3][9]

Skin Contact

Remove all contaminated clothing immediately

while flushing the affected area with water for at

least 15 minutes.[8] Use a safety shower for

large-area contact.[8] If skin irritation persists,

seek medical attention.[6]

Inhalation

Move the individual to fresh air immediately.[3] If

breathing is difficult or has stopped, provide

artificial respiration.[3] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[3] If the person is

conscious, rinse their mouth with water and

have them drink plenty of water.[3] Never give

anything by mouth to an unconscious person.[3]

Seek immediate medical attention.[3]

Spill Response Protocol
Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or

presents a significant inhalation hazard.

Control: If safe to do so, prevent the spread of the spill. Close the laboratory door to increase

exhaust through the fume hood.[9]

Protect: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

and eye protection before attempting cleanup.[9]

Contain & Absorb:
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For liquid spills, cover with a non-combustible absorbent material such as vermiculite,

sand, or cat litter, working from the outside in.[9]

For solid spills, gently sweep the material to avoid creating dust.[9]

Collect & Dispose: Carefully collect the absorbed material and spilled substance into a

labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable decontamination solution, followed by

soap and water.

Report: Report the incident to the laboratory supervisor and the Environmental Health &

Safety (EHS) office.[9]

Disposal Plan
All waste containing 1-Benzofuran-5-amine must be treated as hazardous waste.

Experimental Protocol for Chemical Degradation
Aromatic amines can be degraded via oxidation with potassium permanganate before disposal.

[10]

In a suitably large flask within a fume hood, create a solution of the 1-Benzofuran-5-amine
waste in 1.7 N sulfuric acid (use approximately 300 mL of acid for every 0.01 mol of the

amine).[10]

Slowly add a 0.2 M solution of potassium permanganate while stirring. Continue adding until

a purple color persists.[10]

Allow the mixture to stand at room temperature for a minimum of 8 hours.[10]

Neutralize the excess potassium permanganate by slowly adding solid sodium hydrogen

sulfite until the purple color disappears.[10]

The resulting solution should be neutralized to a pH of approximately 7 with a suitable base

(e.g., sodium bicarbonate) before being collected for disposal as aqueous chemical waste.
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Container Disposal
Empty containers that held 1-Benzofuran-5-amine are considered hazardous.

Containers must be triple-rinsed with a solvent suitable for dissolving the chemical (e.g.,

acetone or ethanol).[10]

The rinsate from this process must be collected and disposed of as hazardous chemical

waste.[10]

After triple-rinsing, the container can be disposed of through standard laboratory glass or

plastic recycling streams.

Visual Workflow for Handling 1-Benzofuran-5-amine
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Caption: Workflow for the safe handling of 1-Benzofuran-5-amine from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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